2-(1H-imidazol-1-yl)cyclohexan-1-ol

• IUPAC Name: 2-imidazol-1-ylcyclohexan-1-ol
• InChI: InChI=1S/C9H14N2O/c12-9-4-2-1-3-8(9)11-6-5-10-7-11/h5-9,12H,1-4H2
• InChI Key: HELVEFCDBSXYQT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)N2C=CN=C2)O
• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol

Description

“2-(1H-imidazol-1-yl)cyclohexan-1-ol” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is a core component of many natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

The synthesis of imidazole-containing compounds has been a subject of interest for researchers due to their versatile properties. Imidazole was first synthesized by glyoxal and ammonia. There are several methods used for the synthesis of imidazole-containing compounds, and their various structure reactions offer enormous scope in the field of medicinal chemistry.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of an imidazole ring attached to a cyclohexanol group. The imidazole ring contains two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole compounds are known for their broad range of chemical reactions. They are amphoteric in nature, meaning they can function as both an acid and a base. Due to the presence of a positive charge on either of the two nitrogen atoms, imidazole shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is a highly polar compound, as evidenced by a calculated dipole of 3.61D.

Scientific Research Applications

2-(1H-imidazol-1-yl)cyclohexan-1-ol has shown potential applications in various areas of scientific research. It has been studied for its anti-inflammatory and antioxidant properties, as well as its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of 2-(1H-imidazol-1-yl)cyclohexan-1-ol is not fully understood. However, it is believed that the compound exerts its effects through the modulation of various signaling pathways in the body, including the NF-κB pathway and the Nrf2-ARE pathway.
Biochemical and Physiological Effects
Studies have shown that this compound has a range of biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties, as well as neuroprotective effects. Additionally, it has been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1H-imidazol-1-yl)cyclohexan-1-ol in lab experiments include its potential therapeutic applications and its ability to modulate various signaling pathways in the body. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are many potential future directions for research on 2-(1H-imidazol-1-yl)cyclohexan-1-ol. These include further studies on its potential therapeutic applications, as well as investigations into its mechanism of action and potential side effects. Additionally, research could focus on the development of new derivatives of the compound with improved pharmacological properties.

Synthesis Methods

The synthesis of 2-(1H-imidazol-1-yl)cyclohexan-1-ol involves the reaction of cyclohexanone with imidazole in the presence of a reducing agent such as sodium borohydride. The reaction results in the formation of the desired product, which can be further purified using various techniques such as column chromatography.